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Compound of Interest

Compound Name: 2,4-Dimethyldecane

Cat. No.: B1670048 Get Quote

This guide provides a comprehensive overview of the boiling point of 2,4-dimethyldecane,

including its physicochemical properties, experimental determination protocols, and the

underlying principles governing its boiling point.

Physicochemical Properties of 2,4-Dimethyldecane
2,4-Dimethyldecane is a branched-chain alkane with the molecular formula C12H26.[1] Its

structure consists of a decane backbone with two methyl groups attached at the second and

fourth carbon atoms. The physical and chemical properties of 2,4-dimethyldecane are

summarized in the table below.

Property Value

Molecular Formula C12H26

Molecular Weight 170.33 g/mol [2]

Boiling Point 200.4°C at 760 mmHg[3]

Density 0.749 g/cm³[3]

Flash Point 130.2°C[3]

Melting Point -50.8°C (estimate)[3]

Vapor Pressure 0.461 mmHg at 25°C[3]

Refractive Index 1.42[3]
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Factors Influencing the Boiling Point of Alkanes
The boiling point of an alkane is primarily determined by the strength of the intermolecular van

der Waals forces, specifically London dispersion forces.[4] Several factors related to the

molecular structure influence these forces:

Molecular Weight and Chain Length: As the molecular weight and the length of the carbon

chain increase, the surface area of the molecule also increases. This allows for more points

of contact between adjacent molecules, leading to stronger London dispersion forces and a

higher boiling point.[5][6][7]

Branching: For isomers with the same molecular weight, increased branching leads to a

more compact, spherical shape.[4][8] This reduces the surface area available for

intermolecular contact, thereby weakening the London dispersion forces and resulting in a

lower boiling point compared to their straight-chain counterparts.[4][6][8]

Experimental Determination of Boiling Point
The boiling point of a liquid can be determined experimentally using various methods. The

Thiele tube method is a common and efficient technique that requires a small amount of the

sample.

Objective: To determine the boiling point of 2,4-dimethyldecane.

Materials:

2,4-dimethyldecane sample

Thiele tube

Mineral oil

Thermometer (0-250°C)

Small test tube (Durham tube)

Capillary tube (sealed at one end)
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Rubber band or wire

Bunsen burner or heating mantle

Stand and clamp

Procedure:

A small amount (approximately 0.5 mL) of 2,4-dimethyldecane is placed into the small test

tube.

A capillary tube, with its sealed end up, is placed into the test tube containing the sample.

The test tube is attached to the thermometer using a rubber band, ensuring the sample is

level with the thermometer bulb.

The Thiele tube is filled with mineral oil to a level above the side arm.

The thermometer and test tube assembly is securely clamped and immersed in the oil in the

Thiele tube. The side arm of the Thiele tube is heated gently and evenly with a Bunsen

burner or a heating mantle.

As the temperature rises, the air trapped in the capillary tube will expand and slowly bubble

out.

Heating is continued until a continuous and rapid stream of bubbles emerges from the open

end of the capillary tube. This indicates that the vapor pressure of the sample is equal to the

atmospheric pressure.

The heat source is then removed, and the apparatus is allowed to cool.

The boiling point is the temperature at which the liquid just begins to enter the capillary tube

as the bubbling ceases.

The atmospheric pressure should be recorded as the boiling point is pressure-dependent.
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Visualization of Factors Affecting Alkane Boiling
Points
The following diagram illustrates the relationship between the molecular structure of alkanes

and their boiling points.

Factors Influencing Alkane Boiling Point
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Caption: Relationship between alkane structure and boiling point.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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